Cas no 864247-47-2 (N,1-dimethylazetidin-3-amine dihydrochloride)

• Product Name: N,1-dimethylazetidin-3-amine dihydrochloride
• CAS No: 864247-47-2
• MF: C₅H₁₄Cl₂N₂
• MW: 173.084059238434
• CID: 1856199
• PubChem ID: 23153570
• Update Time: 2025-11-02

N,1-dimethylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, N,1-dimethyl-, dihydrochloride
• N,1-dimethyl-3-Azetidinamine dihydrochloride
• N,1-dimethylazetidin-3-amine dihydrochloride
• SCHEMBL4334170
• CS-0231190
• N,1-dimethyl-3-Azetidinamine 2HCl
• F79410
• N,1-dimethylazetidin-3-amine;dihydrochloride
• AKOS024015578
• N,1-Dimethylazetidin-3-aminedihydrochloride
• DB-076626
• SB51806
• 864247-47-2
• EN300-1073391

• Inchi： 1S/C5H12N2.2ClH/c1-6-5-3-7(2)4-5;;/h5-6H,3-4H2,1-2H3;2*1H
• InChI Key： DOAXLLLWRLRUTD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC(C1)NC

Computed Properties

• Exact Mass: 172.0534038Da
• Monoisotopic Mass: 172.0534038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 57.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on N,1-dimethylazetidin-3-amine dihydrochloride

N,1-dimethylazetidin-3-amine dihydrochloride (CAS No. 864247-47-2): A Comprehensive Overview

N,1-dimethylazetidin-3-amine dihydrochloride (CAS No. 864247-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure, is widely utilized in drug discovery and development. Its molecular formula is C5H14Cl2N2, and it is commonly referred to as N,1-dimethylazetidin-3-amine hydrochloride or simply dimethylazetidinamine dihydrochloride.

The chemical properties of N,1-dimethylazetidin-3-amine dihydrochloride make it a valuable intermediate in synthetic chemistry. Its azetidine core is a four-membered nitrogen-containing heterocycle, which is increasingly being explored for its potential in medicinal chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for N,1-dimethylazetidin-3-amine dihydrochloride has surged due to its applications in high-throughput screening and combinatorial chemistry. The compound's ability to act as a precursor for pharmacologically active agents has made it a staple in laboratories focused on drug discovery. Additionally, its solubility in water and other polar solvents enhances its utility in various experimental setups.

One of the most discussed topics in the context of N,1-dimethylazetidin-3-amine dihydrochloride is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are actively investigating compounds with azetidine derivatives for their neuroprotective effects. This has led to increased searches for "azetidine-based therapeutics" and "N,1-dimethylazetidin-3-amine applications" in scientific databases.

The synthesis of N,1-dimethylazetidin-3-amine dihydrochloride typically involves the reaction of azetidine precursors with methylating agents, followed by hydrochlorination. This process yields a stable, crystalline product that is easy to handle and store. The compound's high purity and consistent quality are critical for its use in sensitive applications, such as pharmaceutical formulation and biological assays.

From a market perspective, N,1-dimethylazetidin-3-amine dihydrochloride is witnessing growing demand from contract research organizations (CROs) and pharmaceutical companies. The compound's versatility and compatibility with modern drug discovery platforms have positioned it as a key player in the fine chemicals sector. Industry reports highlight its inclusion in the pipelines of several biotech startups focused on innovative therapies.

Environmental and safety considerations are also paramount when working with N,1-dimethylazetidin-3-amine dihydrochloride. While the compound is not classified as hazardous under standard regulations, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. Researchers often search for "safe handling of azetidine derivatives" and "storage conditions for N,1-dimethylazetidin-3-amine" to ensure compliance with laboratory safety protocols.

In conclusion, N,1-dimethylazetidin-3-amine dihydrochloride (CAS No. 864247-47-2) is a compound of significant scientific and industrial interest. Its unique chemical structure, coupled with its broad applicability in drug development, makes it a subject of ongoing research. As the pharmaceutical industry continues to evolve, the role of azetidine-based compounds like this one is expected to expand, driving further innovation in medicinal chemistry and therapeutic design.